molecular formula C9H6F2N2O2S2 B8648013 2,4-difluoro-N-(thiazol-2-yl)benzenesulfonamide

2,4-difluoro-N-(thiazol-2-yl)benzenesulfonamide

Cat. No.: B8648013
M. Wt: 276.3 g/mol
InChI Key: SJGNVHFLSMBIKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-difluoro-N-(thiazol-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C9H6F2N2O2S2 and its molecular weight is 276.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6F2N2O2S2

Molecular Weight

276.3 g/mol

IUPAC Name

2,4-difluoro-N-(1,3-thiazol-2-yl)benzenesulfonamide

InChI

InChI=1S/C9H6F2N2O2S2/c10-6-1-2-8(7(11)5-6)17(14,15)13-9-12-3-4-16-9/h1-5H,(H,12,13)

InChI Key

SJGNVHFLSMBIKC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)F)S(=O)(=O)NC2=NC=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a slurry of 2-aminothiazole (15.08 g, 0.1506 mol) in methylene chloride (100 mL) and pyridine (24 mL, 0.30 mol) was added dropwise over 20 minutes a solution of 2,4-difluorobenzenesulfonyl chloride (10 mL, 0.07 mol) in 10 mL of methylene chloride. After stirring at room temperature for 48 hours the reaction was concentrated and purified by flash column chromatography eluting with hexane/ethyl acetate. LCMS Rt=1.21 minutes MS m/z 277 [MH]+
Quantity
15.08 g
Type
reactant
Reaction Step One
Quantity
24 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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